6-hydroxy-N-(4-(2-(methylamino)-2-oxoethyl)thiazol-2-yl)pyrimidine-4-carboxamide
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Description
6-hydroxy-N-(4-(2-(methylamino)-2-oxoethyl)thiazol-2-yl)pyrimidine-4-carboxamide is a useful research compound. Its molecular formula is C11H11N5O3S and its molecular weight is 293.3. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation of Pyrimidine Derivatives
- Pyrimidine derivatives have been synthesized for their potential antimicrobial activities. The preparation of these derivatives involves complex chemical reactions starting from 4,6-Diamino-1H-pyrimidine-2-thione, leading to the creation of various compounds with promising antimicrobial properties (Sayed, Shamroukh, & Rashad, 2006).
Antimicrobial and Anti-inflammatory Agents
- Novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone have been synthesized. These compounds were evaluated as cyclooxygenase inhibitors and demonstrated significant analgesic and anti-inflammatory activities, highlighting their therapeutic potential (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Structural Modifications and Aggregation Insights
- Research on thiazolopyrimidines has provided insights into their conformational features and how structural modifications affect supramolecular aggregation. This study elucidates the impact of substituents on the molecular interactions and packing features of these compounds, which is crucial for designing drugs with improved solubility and efficacy (Nagarajaiah & Begum, 2014).
Methylglyoxal in Food and Organisms
- Methylglyoxal, a reactive alpha-oxoaldehyde, forms advanced glycation end-products in proteins, which are associated with diabetes and neurodegenerative diseases complications. Understanding its formation, detoxification, and effects on health is crucial for developing strategies to mitigate its adverse effects (Nemet, Varga-Defterdarović, & Turk, 2006).
Antimicrobial Activity of Thiazolopyrimidine Derivatives
- N,5-Diaryl-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide hydrochlorides have been synthesized and evaluated for their antimicrobial activity, indicating the significance of these compounds in developing new antimicrobial agents (Gein, Zamaraeva, Buzmakova, Odegova, & Gein, 2015).
Properties
IUPAC Name |
N-[4-[2-(methylamino)-2-oxoethyl]-1,3-thiazol-2-yl]-6-oxo-1H-pyrimidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N5O3S/c1-12-8(17)2-6-4-20-11(15-6)16-10(19)7-3-9(18)14-5-13-7/h3-5H,2H2,1H3,(H,12,17)(H,13,14,18)(H,15,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNUHEMODQDBTAE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)CC1=CSC(=N1)NC(=O)C2=CC(=O)NC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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